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Compound of Interest

Compound Name: EB1002

Cat. No.: B15609257 Get Quote

For Immediate Release: Researchers and drug development professionals now have access to

a comprehensive comparison of EB1002's activity on neurokinin receptors. This guide provides

key quantitative data and detailed experimental protocols to objectively assess the selectivity of

EB1002, a promising therapeutic agent.

EB1002 has been identified as a potent and highly selective agonist for the neurokinin 2

receptor (NK2R). In a landmark study by Sass et al., published in Nature, EB1002 was

developed as a long-acting therapeutic candidate, engineered to overcome the limitations of

the endogenous ligand, neurokinin A (NKA), which exhibits cross-reactivity with other

neurokinin receptors.[1] This high selectivity is crucial for minimizing off-target effects and

developing a more targeted therapeutic approach.

Quantitative Analysis of Receptor Activation
To quantify the selectivity of EB1002, functional assays were performed to measure its potency

(EC50) at the human neurokinin 1 (NK1R), neurokinin 2 (NK2R), and neurokinin 3 (NK3R)

receptors. The results, summarized in the table below, demonstrate that EB1002 is a potent

activator of NK2R with negligible activity at NK1R and NK3R, highlighting its exceptional

selectivity.
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Compound hNK1R EC50 (nM) hNK2R EC50 (nM) hNK3R EC50 (nM)

EB1002 >1000 0.1 >1000

Neurokinin A (NKA) 10 0.1 100

Substance P (SP) 1 100 >1000

Neurokinin B (NKB) >1000 >1000 1

Data sourced from Sass, F. et al. Nature (2024).

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of neurokinin receptors and the

experimental workflow used to determine the cross-reactivity of EB1002.
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Signaling pathways of neurokinin receptors.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15609257?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cross-Reactivity Assessment Workflow
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Compare EC50 values across
the three receptor subtypes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.researchgate.net/publication/385787092_NK2R_control_of_energy_expenditure_and_feeding_to_treat_metabolic_diseases
https://www.benchchem.com/product/b15609257#cross-reactivity-of-eb1002-with-other-neurokinin-receptors
https://www.benchchem.com/product/b15609257#cross-reactivity-of-eb1002-with-other-neurokinin-receptors
https://www.benchchem.com/product/b15609257#cross-reactivity-of-eb1002-with-other-neurokinin-receptors
https://www.benchchem.com/product/b15609257#cross-reactivity-of-eb1002-with-other-neurokinin-receptors
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15609257?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

